Cas no 1247000-92-5 (1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine)

• Product Name: 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine
• CAS No: 1247000-92-5
• MF: C₁₈H₂₈BNO₂
• MW: 301.231425285339
• MDL: MFCD18383496
• CID: 2083714
• Update Time: 2025-06-08

1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-4-piperidyl)phenylboronic Acid Pinacol Ester
• Piperidine, 1-​methyl-​4-​[4-​(4,​4,​5,​5-​tetramethyl-​1,​3,​2-​dioxaborolan-​2-​yl)​phenyl]​-
• 1-Methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine
• 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine

• MDL： MFCD18383496
• Inchi： 1S/C18H28BNO2/c1-17(2)18(3,4)22-19(21-17)16-8-6-14(7-9-16)15-10-12-20(5)13-11-15/h6-9,15H,10-13H2,1-5H3
• InChI Key： UMZNHRTZPNOQHN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine

Introduction to 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine (CAS No. 1247000-92-5)

1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine, with the CAS number 1247000-92-5, is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a tetramethyl-1,3,2-dioxaborolane moiety. The unique structure of this compound makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The tetramethyl-1,3,2-dioxaborolane moiety in 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine is particularly noteworthy due to its utility in palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis and are widely used for the formation of carbon-carbon bonds. The boronate ester functionality in the dioxaborolane ring allows for efficient and selective coupling with aryl halides and other electrophiles, making it an indispensable tool in the synthesis of complex organic molecules.

In the context of medicinal chemistry, 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine has been explored for its potential applications in drug discovery. Recent studies have highlighted its role as a building block for the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potent anti-inflammatory and analgesic properties. The piperidine ring provides a scaffold that can be readily modified to enhance pharmacological activity and improve drug-like properties such as solubility and bioavailability.

The boronate ester functionality also plays a crucial role in enhancing the reactivity and selectivity of synthetic transformations. This feature has been leveraged in the development of targeted drug delivery systems. By incorporating boronate esters into prodrugs, scientists can achieve controlled release of active pharmaceutical ingredients (APIs) at specific sites within the body. This approach has shown promise in improving the efficacy and reducing the side effects of various drugs.

In addition to its synthetic utility, 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine has been studied for its biological activities. Preliminary investigations have indicated that this compound exhibits moderate activity against certain cancer cell lines. While further research is needed to fully understand its mechanisms of action and potential therapeutic applications, these findings suggest that it may serve as a lead compound for the development of anticancer agents.

The tetramethyl substituents on the dioxaborolane ring contribute to the stability and reactivity of 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine. These groups provide steric protection to the boron center, reducing unwanted side reactions during synthetic processes. This stability is particularly important when working with sensitive intermediates or when performing multi-step syntheses under harsh conditions.

In summary, 1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine (CAS No. 1247000-92-5) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for synthetic transformations and a promising lead compound for drug discovery. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in the field.